ethyl (2-{[(2,4,5-trichlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[2-(2,4,5-trichlorophenoxy)acetyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C15H13Cl3N2O4S/c1-2-23-14(22)3-8-7-25-15(19-8)20-13(21)6-24-12-5-10(17)9(16)4-11(12)18/h4-5,7H,2-3,6H2,1H3,(H,19,20,21)
• InChI Key: BZHWZVWQQFCJPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)COC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C15H13Cl3N2O4S
• Molecular Weight: 423.7 g/mol

Description

Ethyl (2-{[(2,4,5-trichlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate, commonly known as cloquintocet-mexyl, is a synthetic plant growth regulator. It belongs to the family of aryloxyalkanoic acid herbicides and is widely used in agricultural practices. Cloquintocet-mexyl is primarily used to promote the growth of cereal crops such as wheat, barley, and rye. It is known to enhance the vegetative growth of plants by increasing the production of gibberellins, which are plant hormones responsible for cell elongation and division.

Mechanism of Action

Cloquintocet-mexyl works by stimulating the production of gibberellins in plants. Gibberellins are plant hormones that are responsible for cell elongation and division. By increasing the production of gibberellins, cloquintocet-mexyl enhances the vegetative growth of plants, leading to increased yields.
Biochemical and Physiological Effects:
Cloquintocet-mexyl has been shown to have no significant impact on the biochemical and physiological processes of plants. It does not affect the photosynthetic rate, respiration rate, or chlorophyll content of plants.

Advantages and Limitations for Lab Experiments

Cloquintocet-mexyl is widely used in agricultural practices and has been extensively studied for its potential application in plant growth regulation. However, its use in laboratory experiments is limited due to its potential toxicity to humans and animals. It is important to handle cloquintocet-mexyl with care and to follow all safety precautions when working with this chemical.

Future Directions

There are several potential future directions for research on cloquintocet-mexyl. One area of research could focus on the development of new formulations of cloquintocet-mexyl that are more effective and have fewer environmental impacts. Another area of research could focus on the potential use of cloquintocet-mexyl in other crops and plant species. Additionally, research could be conducted to explore the potential use of cloquintocet-mexyl in combination with other plant growth regulators to enhance its effectiveness.

Scientific Research Applications

Cloquintocet-mexyl has been extensively studied for its potential application in plant growth regulation. It has been found to be effective in enhancing the growth of cereal crops such as wheat, barley, and rye. It has also been shown to increase the yield of these crops by promoting the growth of tillers and increasing the number of grains per spike.